Cas no 1507299-93-5 (1-(4-methanesulfonylphenyl)ethane-1,2-diol)

• Product Name: 1-(4-methanesulfonylphenyl)ethane-1,2-diol
• CAS No: 1507299-93-5
• MF: C₉H₁₂O₄S
• MW: 216.254181861877
• CID: 5872231
• PubChem ID: 82650194
• Update Time: 2025-07-18

1-(4-methanesulfonylphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methanesulfonylphenyl)ethane-1,2-diol
• EN300-1990855
• 1507299-93-5

• Inchi： 1S/C9H12O4S/c1-14(12,13)8-4-2-7(3-5-8)9(11)6-10/h2-5,9-11H,6H2,1H3
• InChI Key： WDMBCXARQSZUBI-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C(CO)O)(=O)=O

Computed Properties

• Exact Mass: 216.04563003g/mol
• Monoisotopic Mass: 216.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 83Ų

Additional information on 1-(4-methanesulfonylphenyl)ethane-1,2-diol

1-(4-Methanesulfonylphenyl)ethane-1,2-diol: A Comprehensive Overview

1-(4-Methanesulfonylphenyl)ethane-1,2-diol (CAS No. 1507299-93-5) is a versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including as a synthetic intermediate and a potential therapeutic agent. In this article, we will delve into the chemical properties, synthesis methods, and recent research developments surrounding 1-(4-methanesulfonylphenyl)ethane-1,2-diol.

The molecular formula of 1-(4-methanesulfonylphenyl)ethane-1,2-diol is C₁₀H₁₂O₄S, and its molecular weight is 236.26 g/mol. The compound consists of a phenyl ring substituted with a methanesulfonyl group at the para position and a 1,2-diol moiety attached to an ethyl chain. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

In terms of chemical properties, 1-(4-methanesulfonylphenyl)ethane-1,2-diol exhibits good solubility in polar solvents such as water and methanol. Its hydroxyl groups can participate in hydrogen bonding, which can influence its reactivity and interactions with other molecules. The methanesulfonyl group, on the other hand, is known for its electron-withdrawing properties and can affect the electronic distribution within the molecule.

The synthesis of 1-(4-methanesulfonylphenyl)ethane-1,2-diol has been explored through various routes. One common method involves the reaction of 4-methanesulfonylbenzaldehyde with an appropriate diol precursor followed by reduction to form the desired product. This approach has been optimized to achieve high yields and purity levels. Another synthetic pathway involves the use of organometallic reagents to introduce the diol functionality onto the phenyl ring. These methods have been extensively studied and reported in recent literature, providing a solid foundation for further research and development.

In the context of pharmaceutical research, 1-(4-methanesulfonylphenyl)ethane-1,2-diol has shown potential as a lead compound for drug discovery. Recent studies have focused on its biological activities and therapeutic applications. For instance, it has been investigated for its anti-inflammatory properties due to its ability to modulate key signaling pathways involved in inflammation. Additionally, preliminary data suggest that it may have antitumor effects by inhibiting specific enzymes involved in cancer cell proliferation.

The pharmacokinetic profile of 1-(4-methanesulfonylphenyl)ethane-1,2-diol has also been studied to understand its behavior in biological systems. Research indicates that it has favorable absorption properties and can be effectively distributed to target tissues. However, further studies are needed to optimize its bioavailability and reduce potential side effects.

Clinical trials involving 1-(4-methanesulfonylphenyl)ethane-1,2-diol-based compounds are currently underway to evaluate their safety and efficacy in treating various diseases. These trials are crucial for translating laboratory findings into practical therapeutic applications. Early results from preclinical studies have been promising, but more extensive clinical data are required to fully assess the potential of these compounds.

Beyond its direct applications in drug development, 1-(4-methanesulfonylphenyl)ethane-1,2-diol serves as an important building block in organic synthesis. Its unique structure makes it a valuable intermediate for synthesizing more complex molecules with diverse functionalities. This versatility has led to its use in the production of advanced materials and specialty chemicals.

In conclusion, 1-(4-methanesulfonylphenyl)ethane-1,2-diol (CAS No. 1507299-93-5) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique chemical properties and biological activities make it an attractive candidate for further exploration in various fields. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.